Cas no 393109-89-2 (8-Methoxy-2-phenylquinoline)

• Product Name: 8-Methoxy-2-phenylquinoline
• CAS No: 393109-89-2
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1024041
• PubChem ID: 15533630
• Update Time: 2025-04-20

8-Methoxy-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-2-phenylquinoline
• 2-Phenyl-8-methoxyquinoline
• 8-Methoxy-2-phenyl-chinolin
• 8-methoxy-2-phenyl-quinoline
• ACT10282
• AGN-PC-00PKNX
• CTK8B9517
• Quinoline, 8-methoxy-2-phenyl-
• SureCN8889339
• HMS3409E08
• SCHEMBL8889339
• DTXSID00573769
• SB71135
• DA-19505
• 393109-89-2

• MDL： MFCD18452179
• Inchi： 1S/C16H13NO/c1-18-15-9-5-8-13-10-11-14(17-16(13)15)12-6-3-2-4-7-12/h2-11H,1H3
• InChI Key： BHENMLKXUZMVNI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CC=C(C3C=CC=CC=3)N=C21

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines